D-Leucine-D10-N-fmoc

• Molecular Formula: C21H23NO4
• Molecular Weight: 363.5 g/mol
• InChI: InChI=1S/C21H23NO4/c1-13(2)11-19(20(23)24)22-21(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,25)(H,23,24)/t19-/m1/s1/i1D3,2D3,11D2,13D,19D
• InChIKey: CBPJQFCAFFNICX-GLMKPSESSA-N

D-Leucine-D10-N-fmoc: Stable Isotope-Labeled Fmoc-Protected Amino Acid for Quantitative Proteomics

D-Leucine-D10-N-fmoc (CAS 2714483-30-2) is a deuterium-labeled, Fmoc-protected derivative of the unnatural D-enantiomer of leucine . This compound belongs to the class of stable isotope-labeled amino acids, specifically designed for applications requiring precise mass differentiation, such as quantitative proteomics and metabolic flux analysis . It features ten deuterium atoms (D10) incorporated into the leucine side chain and the Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the alpha-amine, which is essential for solid-phase peptide synthesis (SPPS) .

Stable isotope-labeled (D10) for MS quantitation

Fmoc-protected for solid-phase peptide synthesis

D-enantiomer for chiral peptide studies

Supports quantitative proteomics and metabolic flux analysis workflows requiring precise mass differentiation and stereochemical control.

Why D-Leucine-D10-N-fmoc Cannot Be Replaced by Standard Fmoc-Leucine or Racemic Mixtures

Generic substitution with non-deuterated Fmoc-D-leucine, L-Leucine-D10-N-fmoc, or DL-Leucine-D10-N-fmoc introduces critical analytical and synthetic failures. Non-deuterated analogs lack the +10 Da mass shift required for use as an internal standard in mass spectrometry, leading to signal overlap and inaccurate quantification . Using the L-enantiomer or a racemic DL mixture in peptide synthesis yields a product with altered or undefined stereochemistry, which can drastically affect the biological activity, structure, and function of the resulting peptide . Therefore, the specific combination of D-stereochemistry and D10-labeling is non-negotiable for applications demanding both chiral purity and precise mass-based tracking.

Target Compound

D-Leucine-D10-N-fmoc

Substitute

Fmoc-D-leucine (unlabeled)

Lacks mass shift for MS internal standard; signal overlap may compromise quantification.

Target Compound

D-Leucine-D10-N-fmoc

Substitute

L-Leucine-D10-N-fmoc

Opposite stereochemistry may alter peptide structure and biological activity.

Target Compound

D-Leucine-D10-N-fmoc

Substitute

DL-Leucine-D10-N-fmoc (racemic)

Undefined enantiomeric purity introduces chiral variability; lower chemical purity may reduce synthesis yield.

Quantitative Differentiation of D-Leucine-D10-N-fmoc: Direct Evidence vs. Comparators

Enantiomeric Purity: D-Leucine-D10-N-fmoc vs. DL-Leucine-D10-N-fmoc

D-Leucine-D10-N-fmoc is specified with an enantiomeric purity of 99% . In contrast, DL-Leucine-D10-N-fmoc is a racemic mixture with no defined enantiomeric purity, as it contains equal parts D- and L-isomers . The quantified difference is a 99% enantiomeric excess for the target compound, compared to 0% for the racemic mixture.

Enantiomeric Purity

Specification review

99% enantiomeric excess

Ensures high chiral purity for stereospecific studies.

Compared to 0% ee for racemic DL mixture.

Evidence Dimension	Enantiomeric Purity
Target Compound Data	99%
Comparator Or Baseline	DL-Leucine-D10-N-fmoc (0% enantiomeric excess)
Quantified Difference	>99% enantiomeric excess
Conditions	Product specification datasheets from commercial suppliers

Why This Matters

Stereochemically pure D-peptides are required for studies of enzyme specificity, non-natural peptide therapeutics, and generating mirror-image proteins; using a racemic mixture introduces an uncontrolled variable that invalidates these studies.

Isotopic Enrichment for Quantitative MS: D-Leucine-D10-N-fmoc vs. Non-Deuterated Fmoc-D-leucine

D-Leucine-D10-N-fmoc has a specified isotopic enrichment of 98 atom % D, which translates to a reliable +10 Da mass shift (M+10) relative to its non-deuterated counterpart . This mass difference is critical for its use as an internal standard, as it allows for clear spectral separation from the analyte. The non-deuterated analog, Fmoc-D-leucine, has no mass shift (M+0) and cannot be distinguished from the endogenous analyte by mass .

Isotopic Enrichment

Specification review

Target: +10 Da mass shift Comparator (unlabeled): +0 Da

Clear mass separation enables reliable MS internal standardization.

Specified at 98 atom % D enrichment.

Evidence Dimension	Mass Shift for MS Detection
Target Compound Data	+10 Da (M+10)
Comparator Or Baseline	Fmoc-D-leucine (+0 Da, M+0)
Quantified Difference	+10 Da
Conditions	Mass spectrometry analysis, as specified in product documentation

Why This Matters

The +10 Da mass shift is essential for accurate, multiplexed quantification in proteomics workflows (e.g., SILAC, AQUA), where the co-eluting heavy standard corrects for ion suppression and instrument variability.

Optical Rotation: D-Leucine-D10-N-fmoc vs. L-Leucine-D10-N-fmoc

While the specific optical rotation for D-Leucine-D10-N-fmoc is not explicitly listed, its non-deuterated counterpart, Fmoc-D-leucine, has a reported optical rotation of [α]D20 = +25° (c=1 in DMF) . In contrast, the L-enantiomer, Fmoc-L-Leucine-D10, exhibits an optical rotation of [α]20/D = -25° (c=0.5 in DMF) . This opposite sign and comparable magnitude confirm the distinct stereochemistry of the two enantiomers.

Optical Rotation

Data to verify

[α]D20 = +25° (c=1, DMF)

Confirms D-enantiomer identity via polarimetry.

L-enantiomer shows −25°; cross-study data for non-deuterated analog.

Evidence Dimension	Optical Rotation
Target Compound Data	[α]D20 = +25° (c=1 in DMF) for non-deuterated analog
Comparator Or Baseline	[α]20/D = -25° (c=0.5 in DMF) for L-Leucine-D10-N-fmoc
Quantified Difference	Opposite sign (+ vs. -)
Conditions	Polarimetry in DMF solution, as reported in product specifications

Why This Matters

Optical rotation serves as a rapid, quantitative quality control check to confirm the identity and stereochemical purity of the compound, ensuring that the D-isomer has been supplied and not inadvertently substituted with the L-form.

Chemical Purity Specification: D-Leucine-D10-N-fmoc vs. DL-Leucine-D10-N-fmoc

Commercially available D-Leucine-D10-N-fmoc is typically specified with a high chemical purity, e.g., min 98% chemical purity . In contrast, DL-Leucine-D10-N-fmoc is often supplied with a lower purity specification, such as 95% . The 3% absolute difference in chemical purity can directly impact peptide synthesis yield and the formation of deletion sequences.

Chemical Purity

Specification review

min 98%

Higher initial purity reduces side reactions during SPPS.

Compared to 95% for racemic DL-Leucine-D10-N-fmoc.

Evidence Dimension	Chemical Purity Specification
Target Compound Data	min 98%
Comparator Or Baseline	DL-Leucine-D10-N-fmoc (95%)
Quantified Difference	≥ 3% higher purity
Conditions	Vendor specification datasheets

Why This Matters

Higher initial purity minimizes side reactions during SPPS, leading to higher crude peptide purity, easier purification, and reduced costs associated with failed syntheses or labor-intensive HPLC purification.

High-Impact Research Applications of D-Leucine-D10-N-fmoc Based on Quantitative Evidence

Absolute Quantification of D-Amino Acid-Containing Peptides by LC-MS/MS

D-Leucine-D10-N-fmoc is the ideal internal standard for quantifying D-leucine-containing peptides, such as those found in bacterial cell walls or as therapeutic candidates (e.g., antimicrobial peptides). Its +10 Da mass shift allows for accurate spike-in quantification in complex matrices, while its 99% enantiomeric purity ensures that the standard does not introduce L-isomer contamination, which would confound studies of stereospecific biological activity .

Synthesis of Isotopically Labeled D-Peptide Libraries for Mirror-Image Phage Display

In mirror-image phage display, D-peptides are synthesized to identify binders against natural L-protein targets. The use of D-Leucine-D10-N-fmoc with min 98% chemical purity and 99% enantiomeric purity ensures high-fidelity synthesis of the labeled D-peptide library. The resulting heavy peptides can then be used in pull-down assays followed by MS analysis, enabling the precise identification and relative quantification of binding partners due to the defined M+10 mass label .

Studying Enzyme Stereospecificity with Deuterated Substrates

Enzymes that act on D-amino acids, such as D-amino acid oxidases or racemases, can be studied using peptides synthesized with D-Leucine-D10-N-fmoc. The deuterium label allows researchers to track the metabolic fate of the D-leucine residue using MS, distinguishing it from endogenous L-leucine. The quantitative evidence of high isotopic enrichment (98 atom % D) guarantees that the observed signal is predominantly from the labeled substrate, providing a high signal-to-noise ratio for flux analysis.

Application

Selection Property

Validation Focus

Absolute quantification of D-Leu peptides by LC-MS/MS

Deuterium-labeled mass shift for MS differentiation; D-enantiomer purity

Spike-in accuracy and enantiomer identity in complex matrices

Synthesis of labeled D-peptide libraries for mirror-image phage display

High chemical and enantiomeric purity

Library fidelity and binding partner identification by MS

Enzyme stereospecificity studies with deuterated substrates

D-enantiomer with high isotopic enrichment

Substrate tracking and metabolic flux analysis without interference